Cas no 1231961-65-1 ((5-tert-Butyl-1H-pyrazol-3-yl)methylmethylamine Dihydrochloride)

• Product Name: (5-tert-Butyl-1H-pyrazol-3-yl)methylmethylamine Dihydrochloride
• CAS No: 1231961-65-1
• MF: C₉H₁₉Cl₂N₃
• MW: 240.173259973526
• CID: 1071539
• PubChem ID: 44236864
• Update Time: 2025-05-20

(5-tert-Butyl-1H-pyrazol-3-yl)methylmethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(5-tert-Butyl-1H-pyrazol-3-yl)methyl]methylamine dihydrochloride
• [(5-tert-butyl-1H-pyrazol-3-yl)methyl](methyl)amine dihydrochloride
• {[5-(tert-butyl)pyrazol-3-yl]methyl}methylamine, chloride, chloride
• AG-L-52493
• ARONIS023892
• ARONIS23794
• CTK6I5503
• SBB080498
• 1-(5-(tert-Butyl)-1H-pyrazol-3-yl)-N-methylmethanamine dihydrochloride
• 1-(3-tert-butyl-1H-pyrazol-5-yl)-N-methylmethanamine;dihydrochloride
• DTXSID20658002
• 1231961-65-1
• EN300-184474
• AKOS005111105
• 1-(5-(tert-Butyl)-1H-pyrazol-3-yl)-N-methylmethanaminedihydrochloride
• 1-(3-tert-Butyl-1H-pyrazol-5-yl)-N-methylmethanamine--hydrogen chloride (1/2)
• [(5-tert-Butyl-1H-pyrazol-3-yl)methyl]methylaminedihydrochloride
• (5-tert-Butyl-1H-pyrazol-3-yl)methylmethylamine Dihydrochloride

• MDL： MFCD13248807
• Inchi： 1S/C9H17N3.2ClH/c1-9(2,3)8-5-7(6-10-4)11-12-8;;/h5,10H,6H2,1-4H3,(H,11,12);2*1H
• InChI Key： YKRXMCUUQBPFEU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1=C(C=C(CNC)N1)C(C)(C)C

Computed Properties

• Exact Mass: 239.0956030g/mol
• Monoisotopic Mass: 239.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-tert-Butyl-1H-pyrazol-3-yl)methylmethylamine Dihydrochloride

The Compound CAS No. 1231961-65-1: (5-tert-Butyl-1H-pyrazol-3-yl)methylmethylamine Dihydrochloride

The compound CAS No. 1231961-65-1, also known as (5-tert-butyl-1H-pyrazol-3-yl)methylmethylamine dihydrochloride, is a synthetic organic compound with a complex structure that has garnered attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug development, agrochemicals, and advanced materials. The molecule's structure incorporates a pyrazole ring, a tert-butyl group, and a methylmethylamine moiety, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the tert-butyl group in this compound adds steric bulk, which can influence the molecule's solubility, stability, and bioavailability. Additionally, the methylmethylamine group introduces basicity and potential hydrogen bonding capabilities, making this compound a promising candidate for further exploration in therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have demonstrated that pyrazole derivatives can be easily functionalized to create libraries of compounds with diverse biological activities. For instance, the substitution patterns on the pyrazole ring can be modified to enhance selectivity towards specific enzymes or receptors. This versatility makes CAS No. 1231961-65-1 a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving the condensation of appropriate starting materials. The dihydrochloride salt form suggests that the compound exists as a zwitterion under physiological conditions, which may influence its pharmacokinetic properties. Recent advancements in asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound, which could be critical for studying stereochemical effects in biological systems.

The application of computational chemistry has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational tools are essential for guiding experimental efforts and optimizing the compound's performance in preclinical studies.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations for its large-scale production and use. Preliminary studies indicate that pyrazole derivatives generally exhibit moderate persistence in aqueous environments, but further research is needed to assess their long-term impact on ecosystems.

In conclusion, CAS No. 1231961-65-1, or (5-tert-butyl-1H-pyrazol-3-yl)methylmethylamine dihydrochloride, represents a fascinating example of modern organic synthesis with broad implications for drug discovery and materials science. Its unique structure and chemical properties make it a valuable asset for researchers seeking to develop innovative solutions to pressing challenges in these fields.